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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
tert-butyl 4-(4-nitrophenoxy)piperidine-1-carboxylate, a key intermediate in the synthesis of
various biologically active molecules. Adherence to these guidelines is crucial for ensuring a
safe laboratory environment.

Chemical Identification and Properties

Tert-butyl 4-(4-nitrophenoxy)piperidine-1-carboxylate, with CAS number 330792-70-6, is
also known by synonyms such as N-Boc-4-(4-nitrophenoxy)piperidine. It is a solid, white to off-
white in appearance. While many of its physical and chemical properties have not been fully
determined, some key data is summarized below.
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Property Value Reference
Molecular Formula C16H22N205

Molecular Weight 338.36 g/mol

Appearance White to off-white solid

Melting Point 95-100°C

Boiling Point No data available

Water Solubility No data available

Storage Temperature 4 °C or room temperature

Hazard Identification and GHS Classification

According to available Safety Data Sheets (SDS), tert-butyl 4-(4-nitrophenoxy)piperidine-1-
carboxylate is not classified as a hazardous substance or mixture under the Globally
Harmonized System (GHS). Consequently, it has no applicable GHS labeling, hazard
statements, or signal words.

However, it is crucial to note that the toxicological properties of this chemical have not been
thoroughly investigated. Therefore, it should be handled with the standard care afforded to all
laboratory chemicals.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken:
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Consult a physician.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove any contaminated
clothing. If irritation or other symptoms occur,

seek medical attention.

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, holding the eyelids open. Remove
contact lenses if present and easy to do.

Continue rinsing and consult a physician.

Ingestion

Wash out the mouth with water. Do not induce
vomiting. Never give anything by mouth to an

unconscious person. Seek medical attention.

Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and

ensure laboratory safety.

Handling:

Storage:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area.

Handle in accordance with good industrial hygiene and safety practices.

Wear appropriate personal protective equipment (PPE), as detailed in the next section.
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.
o« Recommended storage is at 4 °C, although storage at room temperature is also cited.
o Store away from strong oxidizing agents.

Exposure Controls and Personal Protection

As no occupational exposure limits have been established for this compound, a conservative
approach to exposure control is recommended.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved particulate respirator.

Accidental Release Measures

In case of a spill, follow these procedures:
e Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.
o Containment: Prevent further leakage or spillage if it is safe to do so.

o Clean-up: For a solid spill, sweep up the material and place it in a suitable, closed container
for disposal. Avoid creating dust. Clean the contaminated surface thoroughly.

Stability and Reactivity
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Chemical Stability: The compound is stable under recommended storage conditions.

Conditions to Avoid: Extremes of temperature and direct sunlight.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon oxides and nitrogen oxides (NOx) may be formed.

Toxicological and Ecological Information

There is a lack of comprehensive data on the toxicological and ecological effects of tert-butyl
4-(4-nitrophenoxy)piperidine-1-carboxylate.

o Toxicology: The chemical, physical, and toxicological properties have not been thoroughly
investigated. No acute toxicity data is available.

» Ecotoxicity: While specific data is unavailable, it is noted that the compound may cause long-
lasting harmful effects to aquatic life. It is advised to prevent its entry into drains and
waterways.

Disposal Considerations

Disposal of this chemical and its containers should be carried out in accordance with all
applicable local, regional, and national regulations. It is recommended to use a licensed
professional waste disposal service.

Experimental Protocols

While specific experimental protocols for this compound are not detailed in the safety data
sheets, a general synthetic route has been reported. The synthesis of tert-butyl 4-(4-
nitrophenoxy)piperidine-1-carboxylate can be achieved from 1-Boc-4-hydroxypiperidine and
1-fluoro-4-nitrobenzene. Researchers performing this synthesis should develop a detailed, risk-
assessed protocol that incorporates the safety and handling information provided in this guide.

Visualizations
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Figure 1: General Chemical Handling Workflow
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Figure 1: General Chemical Handling Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b163254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Elimination/Substitution

Engineering Controls
(e.g., Fume Hood)

l

Administrative Controls
(e.g., SOPs, Training)

:

Personal Protective Equipment

(e.q., Gloves, Goggles)

Most Effective to Least Effective

Figure 2: Hierarchy of Safety Controls

Click to download full resolution via product page

Figure 2: Hierarchy of Safety Controls

Disclaimer: This document is intended as a guide and is based on currently available
information. It is not a substitute for a formal risk assessment. Users should consult the most
up-to-date Safety Data Sheet (SDS) from their supplier and adhere to all institutional and
regulatory safety protocols.

¢ To cite this document: BenchChem. ["Tert-butyl 4-(4-nitrophenoxy)piperidine-1-carboxylate"
safety and handling]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b163254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

